Cas no 887466-15-1 (3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887466-15-1
• MF: C₂₀H₂₂BrN₅O₃
• MW: 460.32438325882
• CID: 6239101
• PubChem ID: 16616282
• Update Time: 2025-07-10

3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 887466-15-1
• Z237736724
• F2542-1852
• AKOS001391490
• 3-(4-bromobenzyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• UPCMLD0ENAT5822279:001
• 2-[(4-bromophenyl)methyl]-6-(3-methoxypropyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C20H22BrN5O3/c1-13-11-25-16-17(22-19(25)24(13)9-4-10-29-3)23(2)20(28)26(18(16)27)12-14-5-7-15(21)8-6-14/h5-8,11H,4,9-10,12H2,1-3H3
• InChI Key： HILHQQFYRMSYOK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(N(C)C2=C(C1=O)N1C=C(C)N(CCCOC)C1=N2)=O

Computed Properties

• Exact Mass: 459.09060g/mol
• Monoisotopic Mass: 459.09060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887466-15-1)

The compound 3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887466-15-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazopurine core, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to improve the yield and purity of the compound. These efforts have facilitated the production of gram-scale quantities, enabling further biological evaluation. The compound's structural features, such as the bromophenyl and methoxypropyl substituents, have been identified as critical for its bioactivity.

In vitro and in vivo studies have demonstrated that 3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits promising activity as a modulator of specific kinase pathways. Notably, it has shown inhibitory effects on kinases involved in inflammatory and proliferative diseases. Mechanistic studies using X-ray crystallography and molecular docking have revealed that the compound binds to the ATP-binding site of target kinases, thereby disrupting their catalytic activity. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Pharmacokinetic and toxicity profiling of 3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione have also been conducted. Preliminary data indicate favorable absorption and distribution properties, with moderate plasma protein binding and good metabolic stability. However, further optimization may be required to address certain off-target effects observed in animal models. Ongoing research is exploring structural modifications to enhance selectivity and reduce potential toxicity.

The therapeutic potential of this compound extends to various disease areas, including oncology, autoimmune disorders, and neurodegenerative diseases. Recent preclinical studies have highlighted its efficacy in reducing tumor growth in xenograft models, as well as its ability to modulate immune responses in autoimmune conditions. These findings underscore the versatility of 3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione as a multifunctional therapeutic agent.

In conclusion, the compound 3-(4-bromophenyl)methyl-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887466-15-1) represents a promising candidate for further drug development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacokinetic profile and exploring its therapeutic applications in greater depth.